Cas no 1451215-69-2 (5-bromo-2-(difluoromethyl)-1-methyl-1H-1,3-benzodiazole)

• Product Name: 5-bromo-2-(difluoromethyl)-1-methyl-1H-1,3-benzodiazole
• CAS No: 1451215-69-2
• MF: C₉H₇BrF₂N₂
• MW: 261.066087961197
• CID: 5180323
• Update Time: 2026-03-05

5-bromo-2-(difluoromethyl)-1-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 5-bromo-2-(difluoromethyl)-1-methyl-
• 5-bromo-2-(difluoromethyl)-1-methyl-1H-1,3-benzodiazole

• Inchi： 1S/C9H7BrF2N2/c1-14-7-3-2-5(10)4-6(7)13-9(14)8(11)12/h2-4,8H,1H3
• InChI Key： MQCVWPFHQMJKNF-UHFFFAOYSA-N
• SMILES： C1(C(F)F)N(C)C2=CC=C(Br)C=C2N=1

Additional information on 5-bromo-2-(difluoromethyl)-1-methyl-1H-1,3-benzodiazole

Introduction to 5-bromo-2-(difluoromethyl)-1-methyl-1H-1,3-benzodiazole (CAS No. 1451215-69-2)

5-bromo-2-(difluoromethyl)-1-methyl-1H-1,3-benzodiazole, with the CAS number 1451215-69-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, a difluoromethyl group, and a methylated benzodiazole ring. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigations.

The benzodiazole core is a well-known scaffold in medicinal chemistry, often associated with compounds that exhibit anxiolytic, sedative, and anticonvulsant properties. The introduction of the bromo and difluoromethyl groups to this core structure can significantly alter the compound's pharmacological profile, enhancing its potency and selectivity. The methyl substitution further modulates the compound's physicochemical properties, influencing its solubility, stability, and bioavailability.

Recent studies have explored the potential of 5-bromo-2-(difluoromethyl)-1-methyl-1H-1,3-benzodiazole in various therapeutic areas. One notable area of research is its application as an antidepressant. Preliminary in vitro and in vivo studies have shown that this compound can effectively modulate serotonin and norepinephrine reuptake, suggesting its potential as a novel antidepressant agent. Additionally, its ability to cross the blood-brain barrier efficiently makes it a promising candidate for central nervous system (CNS) disorders.

In the context of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, 5-bromo-2-(difluoromethyl)-1-methyl-1H-1,3-benzodiazole has been investigated for its neuroprotective properties. Research has indicated that this compound can reduce oxidative stress and inhibit neuroinflammation, which are key factors in the progression of these diseases. These findings highlight its potential as a therapeutic agent for preventing or slowing down neurodegeneration.

The pharmacokinetic properties of 5-bromo-2-(difluoromethyl)-1-methyl-1H-1,3-benzodiazole have also been studied extensively. Its high lipophilicity facilitates rapid absorption and distribution throughout the body. However, this property also necessitates careful consideration of dosing regimens to ensure optimal therapeutic effects while minimizing potential side effects. Preclinical studies have demonstrated that this compound exhibits good metabolic stability and low toxicity, making it suitable for further clinical development.

From a synthetic chemistry perspective, the preparation of 5-bromo-2-(difluoromethyl)-1-methyl-1H-1,3-benzodiazole involves several well-established synthetic routes. One common approach involves the reaction of 2-aminothiophenol with bromoacetyl bromide to form an intermediate, which is then cyclized in the presence of formaldehyde to yield the desired product. The introduction of the difluoromethyl group can be achieved through various methods, such as nucleophilic substitution or direct fluorination reactions.

The safety profile of 5-bromo-2-(difluoromethyl)-1-methyl-1H-1,3-benzodiazole has been evaluated in preclinical studies using both in vitro and in vivo models. These studies have shown that the compound is generally well-tolerated at therapeutic doses. However, like all new chemical entities (NCEs), it is crucial to conduct comprehensive safety assessments before advancing to human clinical trials. Ongoing research aims to further elucidate the safety and efficacy profile of this compound across different patient populations.

In conclusion, 5-bromo-2-(difluoromethyl)-1-methyl-1H-1,3-benzodiazole (CAS No. 1451215-69-2) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Continued research and clinical trials will be essential to fully realize its therapeutic benefits and ensure its safe use in clinical settings.